N-(2-(dimethylamino)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C18H21N3O2S2.ClH/c1-4-23-13-7-5-8-14-16(13)19-18(25-14)21(11-10-20(2)3)17(22)15-9-6-12-24-15;/h5-9,12H,4,10-11H2,1-3H3;1H
• InChI Key: ALLLBRNLLLMXTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CCN(C)C)C(=O)C3=CC=CS3.Cl
• Molecular Formula: C18H22ClN3O2S2
• Molecular Weight: 412.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H22ClN3O2S2 and its molecular weight is 411.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterisation

Synthesis and Characterization of Novel Compounds : Research into similar compounds often focuses on the synthesis of novel organic compounds with potential biological activities. For example, studies on the synthesis and characterisation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates demonstrate the process of creating new molecules with detailed structural analysis through NMR, IR, and Mass spectral data. These compounds are evaluated for antimicrobial activities, showcasing a direct application in developing new therapeutic agents (Spoorthy et al., 2021).

Biological Evaluation

Antitumor and Anti-inflammatory Agents : Another significant area of application is the design and synthesis of compounds for antitumor and anti-inflammatory activities. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized and screened for their COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities. These compounds demonstrate potent cytotoxicity against various cancer cell lines, highlighting their potential as new cancer therapeutics (Abu‐Hashem et al., 2020).

Chemical Transformations

Chemical Transformations and Cyclization : Research also delves into the chemical transformations of these compounds, exploring their reactivity and the synthesis of novel derivatives through cyclization reactions. The study of intramolecular cyclization of certain carboxylic acids to produce ethyl 2-(5-aryl-2-oxofuran-3(2H)-ylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylates is a case in point, highlighting the complex chemistry involved in creating structurally diverse molecules (Shipilovskikh et al., 2009).

Corrosion Inhibition

Corrosion Inhibition : Benzothiazole derivatives, closely related to the query compound, have been studied for their role as corrosion inhibitors. These studies involve evaluating the efficiency of such compounds in preventing corrosion in metals, a critical aspect of material science with implications for industrial applications (Hu et al., 2016).